Cas no 1415086-84-8 ((3S, 4R)-4-Hydroxymethyl-pyrrolidin-3-ol)

• Product Name: (3S, 4R)-4-Hydroxymethyl-pyrrolidin-3-ol
• CAS No: 1415086-84-8
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD19220465
• CID: 5160148
• Update Time: 2025-11-06

(3S, 4R)-4-Hydroxymethyl-pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (3S, 4R)-4-Hydroxymethyl-pyrrolidin-3-ol

• MDL： MFCD19220465
• Inchi： 1S/C5H11NO2/c7-3-4-1-6-2-5(4)8/h4-8H,1-3H2/t4-,5-/m0/s1
• InChI Key： BSQXZHMREYHKOM-WHFBIAKZSA-N
• SMILES： N1C[C@H](O)[C@H](CO)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (3S, 4R)-4-Hydroxymethyl-pyrrolidin-3-ol

(3S,4R)-4-Hydroxymethyl-pyrrolidin-3-ol: A Comprehensive Overview

The compound 1415086-84-8, also known as (3S,4R)-4-Hydroxymethyl-pyrrolidin-3-ol, is a fascinating molecule with significant potential in various fields of science and technology. This compound has garnered attention due to its unique structural properties and promising applications in drug development, biotechnology, and materials science. In this article, we will delve into the details of its structure, properties, and the latest research findings that highlight its significance in modern scientific studies.

At its core, (3S,4R)-4-Hydroxymethyl-pyrrolidin-3-ol is a chiral molecule characterized by a pyrrolidine ring system. The pyrrolidine ring is a five-membered cyclic amine, which forms the backbone of this compound. The stereochemistry of the molecule is defined by the (3S,4R) configuration, which plays a crucial role in determining its physical and chemical properties. The hydroxymethyl group attached at the 4-position of the ring introduces additional functional complexity, making this compound a valuable substrate for various chemical reactions.

Recent studies have focused on the synthesis and characterization of 1415086-84-8. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its molecular structure and stereochemistry. These findings have provided deeper insights into the spatial arrangement of atoms within the molecule, which is essential for understanding its reactivity and biological activity.

The physical properties of (3S,4R)-4-Hydroxymethyl-pyrrolidin-3-ol are influenced by its molecular weight and functional groups. The compound exhibits moderate solubility in polar solvents such as water and ethanol, making it suitable for various chemical processes. Its melting point and boiling point have been determined through thermal analysis, providing critical data for its storage and handling under different conditions.

In terms of chemical reactivity, this compound has shown remarkable versatility. It can undergo nucleophilic substitution reactions due to the presence of the hydroxymethyl group, which acts as a leaving group under specific conditions. Additionally, the pyrrolidine ring can participate in ring-opening reactions under acidic or basic conditions, offering a platform for further functionalization.

The biological activity of 1415086-84-8 has been a subject of intense research interest. Preclinical studies have demonstrated its potential as a lead compound in drug discovery programs targeting various diseases. For instance, it has shown promising results in assays related to neurodegenerative disorders such as Alzheimer's disease. Its ability to cross the blood-brain barrier and interact with key therapeutic targets makes it an attractive candidate for further development.

Moreover, recent advancements in computational chemistry have enabled researchers to model the interactions of (3S,4R)-4-Hydroxymethyl-pyrrolidin-3-ol with biological systems at an atomic level. Molecular docking studies have revealed potential binding sites on proteins associated with disease pathways, providing valuable insights into its mechanism of action.

In conclusion, 1415086-84-8, or (3S,4R)-4-Hydroxymethyl-pyrrolidin-3-ol, stands out as a versatile and intriguing molecule with wide-ranging applications across multiple scientific disciplines. Its unique structure, coupled with recent research findings, underscores its importance in advancing our understanding of complex chemical systems and their potential therapeutic applications.